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Compound Name: Sophoraflavanone I

Cat. No.: B15624020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sophoraflavanone I, a prenylated flavanone classified as a flavonostilbene, is a natural

product isolated from the roots of Sophora moorcroftiana. This complex molecule, with the

molecular formula C₃₉H₃₈O₉, has garnered interest within the scientific community due to its

unique structural features, belonging to a class of compounds known for a variety of biological

activities. This guide aims to provide a comprehensive overview of the chemical structure and

stereochemistry of Sophoraflavanone I, drawing from available scientific literature. However, it

is important to note that detailed experimental data, including specific NMR spectral

assignments and optical rotation values from its original characterization, are not readily

available in the public domain at this time.

Chemical Structure and Stereochemistry
Sophoraflavanone I is distinguished by its hybrid structure, which incorporates a flavanone

core, a lavandulyl side chain, and a stilbene moiety. This intricate arrangement gives rise to

multiple chiral centers, making its stereochemistry a critical aspect of its chemical identity.

While the precise three-dimensional arrangement and absolute configuration of all

stereocenters in Sophoraflavanone I have not been definitively reported in accessible
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literature, the general structure suggests a complex stereochemical landscape that significantly

influences its biological activity. The flavanone moiety typically possesses a chiral center at the

C2 position, and the lavandulyl group introduces additional stereocenters. The connection to

the stilbene residue further complicates the stereochemical analysis.

Below is a generalized representation of the core structural components of Sophoraflavanone
I.
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Caption: A logical relationship diagram illustrating the core structural components of

Sophoraflavanone I.

Physicochemical Properties
A summary of the known physicochemical properties of Sophoraflavanone I is presented in

the table below.
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Property Value Reference

CAS Number 136997-69-8 [1]

Molecular Formula C₃₉H₃₈O₉ [1]

Molecular Weight 650.72 g/mol [1]

Source
Roots of Sophora

moorcroftiana
[2]

Experimental Data and Protocols
Detailed experimental protocols for the isolation and complete structural elucidation of

Sophoraflavanone I are not fully available in the accessible literature. The original isolation by

Shirataki et al. would have involved classical phytochemical techniques.[2]

General Isolation and Purification Workflow:

A general workflow for the isolation of such compounds from plant material is outlined below.

Plant Material
(Sophora moorcroftiana roots)

Extraction
(e.g., with organic solvents) Crude Extract Chromatographic Separation

(e.g., Column Chromatography) Fractions Further Purification
(e.g., HPLC) Isolated Sophoraflavanone I
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to Sophoraflavanone I:
Unraveling Its Chemical Complexity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15624020#chemical-structure-and-stereochemistry-
of-sophoraflavanone-i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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